Cas no 1004193-64-9 (1-(4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

1-(4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole structure

1004193-64-9 structure

Product Name:1-(4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole

CAS No:1004193-64-9

MF:C₁₃H₁₂FN₃S

MW:261.31788444519

MDL:MFCD04968756

CID:3058501

PubChem ID:7017396

Update Time:2025-04-21

1-(4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluoro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- AKOS B017717
- ART-CHEM-BB B017717
- 1-(4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- STK312177
- 1-(4-fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- BBL038513
- AKOS000307571
- 1-[(4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-pyrazole
- 1-[(4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
- 1004193-64-9
- CS-0282746
- 1-[(4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- EN300-229253
- MDL： MFCD04968756
- Inchi： 1S/C13H12FN3S/c1-9-13(15-8-18)10(2)17(16-9)7-11-3-5-12(14)6-4-11/h3-6H,7H2,1-2H3
- InChI Key： FLOHGHPFAPCJQY-UHFFFAOYSA-N
- SMILES： S=C=NC1C(C)=NN(C=1C)CC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 261.07359673Da
Monoisotopic Mass: 261.07359673Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 62.3Å²

1-(4-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1353416-50mg	1-(4-Fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1h-pyrazole	1004193-64-9	95%	50mg	￥14320.00	2023-11-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1353416-100mg	1-(4-Fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1h-pyrazole	1004193-64-9	95%	100mg	￥13824.00	2023-11-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1353416-250mg	1-(4-Fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1h-pyrazole	1004193-64-9	95%	250mg	￥14472.00	2023-11-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1353416-500mg	1-(4-Fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1h-pyrazole	1004193-64-9	95%	500mg	￥16351.00	2023-11-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1353416-1g	1-(4-Fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1h-pyrazole	1004193-64-9	95%	1g	￥19623.00	2023-11-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1353416-2.5g	1-(4-Fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1h-pyrazole	1004193-64-9	95%	2.5g	￥38556.00	2023-11-22
Enamine	EN300-229253-0.05g	1-[(4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole	1004193-64-9	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-229253-0.1g	1-[(4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole	1004193-64-9	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-229253-0.25g	1-[(4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole	1004193-64-9	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-229253-0.5g	1-[(4-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole	1004193-64-9	95%	0.5g	$699.0	2024-06-20